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Compound of Interest

Compound Name: 2-Amino-5-hydroxypyridine

Cat. No.: B3426958

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-hydroxypyridine, a
pyridine derivative with significant potential in research and development, particularly noted for
its antioxidant properties. This document consolidates its chemical and physical characteristics,
detailed experimental protocols for its synthesis, insights into its biological activities, and
essential safety information.

Physicochemical Properties

2-Amino-5-hydroxypyridine is a light yellow crystalline solid.[1][2] It is soluble in water and
polar organic solvents.[3] Key physicochemical data are summarized in the table below for
easy reference and comparison.
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Property Value Reference
CAS Number 55717-46-9 [11[2][3][41[5]
Molecular Formula CsHeN20 [1][3]
Molecular Weight 110.11 g/mol [3]
Appearance Light yellow crystalline solid [1112]
Melting Point 116-117 °C [1][4]

Boiling Point 447.4 °C at 760 mmHg [1114]
Density 1.32 g/cm3 [1]

pKa 10.47 + 0.10 (Predicted) [3]

Solubility Soluble in water and polar 3]

solvents

Synthesis and Experimental Protocols

Several synthetic routes for 2-Amino-5-hydroxypyridine have been reported. Below are
detailed experimental protocols for two common methods.

Synthesis from 5-(Benzyloxy)pyridin-2-amine

This method involves the debenzylation of 5-(benzyloxy)pyridin-2-amine via catalytic
hydrogenation.

Experimental Workflow:

Product:
2-Amino-5-hydroxypyridine

Start: Reaction: Filtration: Evaporation:
5-(Benzyloxy)pyridin-2-amine, Autoclave, 25 °C, 0.2 MPa Hz2 Remove Pd/C catalyst, Dry filtrate under
Ethanol, Toluene, 10% Pd/C (absolute pressure) for 4 hours Wash residue with ethanol reduced pressure
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Caption: Synthesis of 2-Amino-5-hydroxypyridine via catalytic hydrogenation.

Detailed Protocol:

To an autoclave, add 5-(benzyloxy)pyridin-2-amine, 217 g of ethanol, a toluene solution (331
g), and 2.28 g of 10% Pd/C (53% moisture content).[1]

o Seal the autoclave and introduce hydrogen gas, maintaining an absolute pressure of 0.2
MPa.[1]

e Stir the reaction mixture at 25 °C for 4 hours.[1]
o Upon completion of the reaction, filter the mixture to remove the Pd/C catalyst.[1]
o Wash the filter cake with 76 g of ethanol.[1]

o Combine the filtrates and concentrate under reduced pressure to yield 2-Amino-5-
hydroxypyridine.[1] The reported yield for this method is approximately 92%.[1]

Four-Step Synthesis from 2-Amino-5-bromopyridine

This convenient and efficient four-step synthesis has an overall yield of 45%.[4]

Experimental Workflow:
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Start:
2-Amino-5-bromopyridine

Step 1: Protection
2,5-hexanedione, p-toluenesulfonic acid,
toluene, reflux

Step 2: Methoxylation
Sodium methylate

Step 3: Deprotection
Hydroxylamine hydrochloride, triethylamine,
ethanol/water, reflux

Step 4: Demethylation
95% H2S504, 90-93 °C

Product:
2-Amino-5-hydroxypyridine

Click to download full resolution via product page

Caption: Four-step synthesis of 2-Amino-5-hydroxypyridine.
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Detailed Protocol:

e Step 1: Protection of the amino group. A mixture of 2-amino-5-bromopyridine, 2,5-
hexanedione, and a catalytic amount of p-toluenesulfonic acid in toluene is refluxed to yield
5-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine.[4]

o Step 2: Methoxylation. The protected pyridine is then treated with sodium methylate to give
5-methoxy-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine.[4]

o Step 3: Deprotection of the amino group. The methoxy derivative is refluxed with
hydroxylamine hydrochloride and triethylamine in an ethanol/water mixture to produce 2-
amino-5-methoxypyridine.[4]

o Step 4: Demethylation. The final step involves the demethylation of 2-amino-5-
methoxypyridine using 95% sulfuric acid at 90-93 °C to afford 2-Amino-5-hydroxypyridine.

[4]

Biological Activity and Potential Applications

2-Amino-5-hydroxypyridine is recognized as an important intermediate in the pharmaceutical
and agrochemical industries due to its active amino and hydroxyl groups.[5]

Antioxidant Activity

A key reported application of 2-Amino-5-hydroxypyridine is as an efficient antioxidant,
particularly in preventing the oxidation of human low-density lipoproteins (LDL).[2][3] The
oxidation of LDL is a critical early event in the pathogenesis of atherosclerosis.

Proposed Antioxidant Mechanism:

The antioxidant mechanism of 2-Amino-5-hydroxypyridine likely involves the donation of a
hydrogen atom from its hydroxyl group to lipid peroxyl radicals, thereby terminating the lipid
peroxidation chain reaction. This process is characteristic of phenolic antioxidants.
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Caption: Proposed mechanism of 2-Amino-5-hydroxypyridine as an antioxidant in LDL.

Safety and Handling
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The following information is derived from available Safety Data Sheets (SDS). It is crucial to
handle this compound in a well-ventilated area and with appropriate personal protective
equipment.

Hazard ldentification:

e Causes skin irritation. (H315)[6]

o Causes serious eye irritation. (H319)[6]

o May cause respiratory irritation. (H335)[6]

Precautionary Measures:

Wash hands and any exposed skin thoroughly after handling.[6]

Wear protective gloves, protective clothing, eye protection, and face protection.[6]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[6]

Use only outdoors or in a well-ventilated area.[6]
First Aid:
« If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.[6]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[6]

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help
if you feel unwell.[6]

Storage:
o Store in a well-ventilated place. Keep container tightly closed.[6]

o Store locked up.[6]
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For complete safety information, please refer to the full Safety Data Sheet from a certified
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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